Cas no 356537-04-7 ((4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine)

• Product Name: (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine
• CAS No: 356537-04-7
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 3074802
• PubChem ID: 3144567
• Update Time: 2025-05-26

(4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine
• Oprea1_198307
• [(4-methoxyphenyl)methyl](1-phenylethyl)amine
• SCHEMBL1162780
• BBL000309
• N-(4-methoxybenzyl)-N-(1-phenylethyl)amine
• N-4-methoxybenzyl-1-phenylethylamine
• Z57797313
• AKOS016881976
• AN-465/15537387
• NCGC00329903-01
• VS-00557
• AB01161078-03
• STK513470
• 356537-04-7
• N-[(4-methoxyphenyl)methyl]-1-phenylethanamine
• TimTec1_007216
• N-(4-methoxybenzyl)-1-phenylethanamine
• HMS1554H22
• AKOS000232857
• SB80894
• DMMOIEFDHGQJIY-UHFFFAOYSA-N
• N-(4-methoxybenzyl)-1-phenylethan-1-amine

• MDL： MFCD01475087
• Inchi： 1S/C16H19NO/c1-13(15-6-4-3-5-7-15)17-12-14-8-10-16(18-2)11-9-14/h3-11,13,17H,12H2,1-2H3
• InChI Key： DMMOIEFDHGQJIY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 241.146664230Da
• Monoisotopic Mass: 241.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine

Introduction to (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine and Its Significance in Modern Chemical Research

Compound with the CAS number 356537-04-7, specifically identified as (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both a methoxy-substituted benzyl group and a phenethylamine moiety imparts distinctive chemical properties that make it a valuable scaffold for further exploration.

The structural configuration of (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine is not merely a matter of academic curiosity but holds significant implications for drug discovery and molecular pharmacology. The benzyl group, when substituted with a methoxy group at the fourth position, enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical design. Concurrently, the phenethylamine backbone is well-documented for its role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methodologies for the preparation of (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine. These innovations have not only facilitated its production but also opened new avenues for structural diversification. For instance, modifications to the substituents on the benzyl ring or the phenethylamine moiety can lead to derivatives with enhanced pharmacological properties. Such modifications are often guided by computational modeling and high-throughput screening techniques, which allow researchers to predict and optimize molecular interactions.

In the context of medicinal chemistry, (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine has been explored as a potential lead compound for treating various neurological and psychiatric disorders. The phenethylamine core is particularly relevant in this context due to its known affinity for monoamine transporters and receptors. Studies have indicated that derivatives of this class may exhibit therapeutic effects similar to those observed with established drugs such as amphetamines and cocaine, albeit with potentially improved safety profiles.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable tool for understanding the complex interplay between structure and function in bioactive molecules. By studying (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine, researchers can gain insights into how specific chemical modifications influence molecular recognition processes within biological systems. This knowledge is crucial for designing drugs that are not only effective but also possess minimal side effects.

Moreover, the synthesis and characterization of (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine have contributed to the development of new synthetic strategies that can be applied to other complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired framework. These methods are not only efficient but also environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

The potential applications of (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine are further underscored by its role as an intermediate in the synthesis of more complex pharmacophores. By serving as a building block, this compound enables chemists to explore diverse chemical spaces without having to start from scratch. This approach accelerates the drug discovery process by leveraging existing knowledge and resources.

In conclusion, compound CAS no.356537-04-7, identified as (4-Methoxy-benzyl)-(1-phenyl-ethyl)-amine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a compelling subject for further investigation. As synthetic methodologies continue to evolve, so too will our ability to harness this compound's potential for developing novel treatments for neurological and psychiatric disorders.